Cas no 2007919-98-2 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2007919-98-2
• MF: C₉H₁₁ClF₃N₃
• MW: 253.6519510746
• MDL: MFCD30470717
• CID: 5153397
• Update Time: 2026-03-03

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)-2,3,4,5-tetrahydro-1H-pyrido[2,3-e][1,4]diazepine
• hydrochloride

• MDL： MFCD30470717
• Inchi： 1S/C9H10F3N3.ClH/c10-9(11,12)7-2-1-6-5-13-3-4-14-8(6)15-7;/h1-2,13H,3-5H2,(H,14,15);1H
• InChI Key： HOJGGFVNLDGIDU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2CNCCN=C2N1)(F)(F)F.Cl

Additional information on hydrochloride

Hydrochloride Derived from CAS No. 2007919-98-2: A Comprehensive Overview

The compound identified by the chemical abstracts service number CAS No. 2007919-98-2 is a significant subject of interest in the field of pharmaceutical chemistry, particularly when it is formulated as a hydrochloride. This derivative has garnered attention due to its unique chemical properties and potential applications in medicinal research. The hydrochloride salt form enhances the solubility and bioavailability of the parent compound, making it a valuable candidate for further investigation in drug development.

In recent years, there has been a growing emphasis on understanding the structural and functional properties of various chemical derivatives, especially those that can be transformed into more stable and bioactive forms. The hydrochloride form of CAS No. 2007919-98-2 exemplifies this trend, as it not only improves the pharmacokinetic profile of the compound but also opens up new avenues for therapeutic applications. This article aims to provide a detailed exploration of this compound, focusing on its chemical characteristics, synthesis methods, and emerging research findings.

The chemical structure of CAS No. 2007919-98-2, when converted into its hydrochloride salt, exhibits enhanced stability and reactivity. This transformation is achieved by reacting the base form of the compound with hydrochloric acid, resulting in the formation of a water-soluble salt. The hydrochloride form is particularly advantageous in pharmaceutical formulations due to its improved solubility in water, which facilitates better absorption and distribution within the body.

One of the most compelling aspects of this compound is its potential role in addressing various therapeutic challenges. Current research indicates that derivatives of CAS No. 2007919-98-2 may have applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The hydrochloride salt form has shown promise in preclinical studies, where it demonstrated significant bioactivity without notable side effects. These findings have spurred further investigation into the compound's mechanisms of action and its potential as a lead molecule for new drug candidates.

The synthesis of CAS No. 2007919-98-2 hydrochloride involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the selection of appropriate starting materials, followed by their reaction under controlled conditions to form the desired intermediate compounds. These intermediates are then purified and converted into the final hydrochloride salt through a carefully optimized reaction with hydrochloric acid.

In terms of pharmacological activity, the hydrochloride derivative has been found to exhibit potent effects at nanomolar concentrations, making it an attractive candidate for further development. Studies have shown that it interacts with specific biological targets, modulating pathways that are relevant to various diseases. For instance, research suggests that this compound may inhibit enzymes involved in inflammation or block receptors that are overexpressed in cancer cells. Such interactions could lead to novel therapeutic strategies for conditions that are currently difficult to treat effectively.

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry and molecular biology techniques. The case of CAS No. 2007919-98-2 hydrochloride highlights how these disciplines intersect to create innovative solutions for medical challenges. By leveraging cutting-edge synthetic methods and biotechnological tools, researchers can optimize the properties of active compounds, enhancing their efficacy and safety profiles.

Regulatory considerations play a crucial role in the progression of any new drug candidate from laboratory research to clinical use. The hydrochloride form of CAS No. 2007919-98-2 must undergo rigorous testing to meet regulatory standards set by agencies such as the FDA and EMA. These tests evaluate its safety, efficacy, and quality across various parameters before it can be approved for human use. The stringent nature of these evaluations ensures that only compounds with demonstrated benefits outweigh potential risks are made available to patients.

The future prospects for CAS No. 2007919-98-2 hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications and improving its formulation characteristics. Innovations in drug delivery systems may further enhance its bioavailability and targeted action within the body. Additionally, collaborations between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical trials.

In conclusion, the compound identified by CAS No. 2007919-98-2 holds significant potential as a therapeutic agent when formulated as a hydrochloride. Its unique chemical properties make it an attractive candidate for addressing various medical conditions through well-designed synthetic strategies and pharmacological investigations. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound represents an exciting opportunity for advancements in pharmaceutical science.